Cas no 20845-48-1 (1,3-Propanediol,2-(hydroxymethyl)-2-(4-pyridinyl)-)

• Product name: 1,3-Propanediol,2-(hydroxymethyl)-2-(4-pyridinyl)-
• CAS No: 20845-48-1
• MF: C₉H₁₃NO₃
• MW: 183.20442
• CID: 241684
• PubChem ID: 19707525

1,3-Propanediol,2-(hydroxymethyl)-2-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-(hydroxymethyl)-2-(4-pyridinyl)-
• 2-(hydroxymethyl)-2-(pyridin-4-yl)propane-1,3-diol
• 2-(hydroxymethyl)-2-pyridin-4-ylpropane-1,3-diol
• 2-HYDROXYMETHYL 2-(4-PYRIDYL)-1,3-PROPANEDIOL
• 1,3-Propanediol,2-(hydroxymethyl)-2-(4-pyridinyl)
• 2-(Hydroxymethyl)-2-(4-Pyridinyl)-1,3-Propanediol
• 2-(hydroxymethyl)-2-(pyridin-4-yl)-1,3-propanediol
• 2-Hydroxymethyl-2-(4-pyridyl)-1,3-propanediol
• 2-Hydroxymethyl-2-[4]pyridyl-propan-1,3-diol
• 2-hydroxymethyl-2-[4]pyridyl-propane-1,3-diol
• 2-hydroxymethyl-2-pyridin-4-yl-propane-1,3-diol
• 4-(tris(hydroxymethyl)methyl)pyridine
• Trimethylol-4-picolin
• Trishydroxymethyl-Derivat von 4-Picolin
• SCHEMBL1790127
• BS-51854
• 1,3-Propanediol, 2-(hydroxymethyl)-2-(4-pyridinyl)-
• 20845-48-1
• CS-0170474
• YSWG154
• tris(hydroxymethyl)-4-picoline
• 1-Benzyl-2,5-dimethylpyrrolidine
• AMY39881
• AKOS006273868
• DTXSID90599372
• MFCD00129042
• FT-0695543
• 2-(hydroxymethyl)-2-pyridin-4-ylpropane-1, 3-diol

• Inchi： InChI=1S/C9H13NO3/c11-5-9(6-12,7-13)8-1-3-10-4-2-8/h1-4,11-13H,5-7H2
• InChI Key： HFVQSYMOYJUHHJ-UHFFFAOYSA-N
• SMILES： OCC(C1C=CN=CC=1)(CO)CO

Computed Properties

• Exact Mass: 183.09000
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6Ų
• XLogP3: -1.1

Experimental Properties

• PSA: 73.58000
• LogP: -0.70370

1,3-Propanediol,2-(hydroxymethyl)-2-(4-pyridinyl)- Security Information

1,3-Propanediol,2-(hydroxymethyl)-2-(4-pyridinyl)- Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%